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Compound of Interest

PC Azido-PEG3-NHS carbonate
Compound Name:
ester

cat. No.: B13716296

Technical Guide: PC Azido-PEG3-NHS
Carbonate Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

PC Azido-PEG3-NHS carbonate ester is a heterobifunctional, photocleavable crosslinker
designed for advanced bioconjugation and drug delivery applications. This technical guide
provides an in-depth overview of its chemical properties, a detailed experimental protocol for its
use in protein labeling, and a discussion of its applications in modern research. The unique
combination of a photo-cleavable (PC) linker, an azide group for "click" chemistry, a
polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester for amine
conjugation makes it a versatile tool for creating precisely controlled bioconjugates.

Core Chemical Properties

The key quantitative data for PC Azido-PEG3-NHS carbonate ester are summarized in the
table below.
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Property Value

Molecular Weight 640.6 g/mol [1]

Chemical Formula C26H36N60O13[1]

CAS Number 1802907-96-5[1]

Purity Typically >95%

Appearance Colorless to light yellow oil
Solubility Soluble in DMSO, DMF, Chloroform
Storage Store at -20°C, desiccated

Signaling Pathways and Experimental Workflows

The utility of PC Azido-PEG3-NHS carbonate ester lies in its ability to link molecules of
interest, which can then be cleaved upon exposure to UV light. A typical experimental workflow
involves the initial conjugation of the NHS ester to a primary amine on a target protein, followed
by the attachment of a second molecule via the azide group using click chemistry. The
photocleavable linker allows for the subsequent release of the conjugated molecule under
specific conditions.
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Step 1: Amine Conjugation
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A high-level overview of the experimental workflow for using PC Azido-PEG3-NHS carbonate
ester.

Detailed Experimental Protocol: Protein Labeling

This protocol provides a general procedure for labeling a target protein with PC Azido-PEG3-
NHS carbonate ester. Optimization may be required for specific proteins and applications.

Materials:

e PC Azido-PEG3-NHS carbonate ester
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Target protein (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

Desalting column
Procedure:
e Prepare the Protein Solution:
o Dissolve the target protein in the reaction buffer at a concentration of 1-5 mg/mL.
o Prepare the PC Azido-PEG3-NHS Carbonate Ester Solution:

o Immediately before use, dissolve the PC Azido-PEG3-NHS carbonate ester in a small
amount of anhydrous DMF or DMSO to create a 10 mM stock solution.

e Conjugation Reaction:

o Add a 10- to 20-fold molar excess of the PC Azido-PEG3-NHS carbonate ester stock
solution to the protein solution.

o Gently mix and incubate the reaction for 1-2 hours at room temperature or for 2-4 hours at
4°C.

e Purification:

o Remove the excess, unreacted crosslinker by passing the reaction mixture through a
desalting column equilibrated with the desired storage buffer (e.g., PBS).

o Characterization (Optional):

o The degree of labeling can be determined using techniques such as MALDI-TOF mass
spectrometry.

Photocleavage:
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e To cleave the linker and release the conjugated molecule, expose the sample to UV light at
approximately 365 nm. The optimal exposure time will depend on the intensity of the UV
source and the specific application.

Logical Relationships in Bioconjugation Strategy

The design of PC Azido-PEG3-NHS carbonate ester incorporates several key functionalities
that are logically interconnected to achieve its purpose as a versatile crosslinker.

Reactivity & Functionality
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Logical relationships of the functional groups within PC Azido-PEG3-NHS carbonate ester.

Conclusion

PC Azido-PEG3-NHS carbonate ester is a powerful and versatile tool for researchers in drug
development and bioconjugation. Its unique combination of an amine-reactive group, a
photocleavable linker, a PEG spacer, and an azide handle for click chemistry allows for the
precise and controlled assembly and disassembly of complex biomolecular conjugates. This
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guide provides the foundational knowledge for the successful application of this advanced
crosslinker in a variety of research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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